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Compound of Interest

Compound Name: Disperse Blue 106

Cat. No.: B127075

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of Disperse Blue 106 for
dyeing synthetic fibers, particularly polyester. The information is intended to support
researchers and scientists in achieving consistent, high-quality results in their laboratory and
development work.

Disperse Blue 106 is a monoazo disperse dye known for its vibrant, reddish-blue shade and is
commonly used for coloring polyester, acetate, and their blends.[1][2][3] It is also identified as
C.l. Disperse Blue 106 and has the CAS Registry Number 12223-01-7.[1] Due to its non-ionic
nature and insolubility in water, it is applied from a fine aqueous dispersion.[4] The dyeing
mechanism involves the transfer of the dye from the aqueous medium to the hydrophobic fiber,
a process significantly influenced by temperature and the use of chemical auxiliaries.[5][6]

Data Presentation

The fastness properties of textiles dyed with Disperse Blue 106 are critical for their end-use
performance. The following tables summarize the typical fastness ratings of Disperse Blue
106 on 100% polyester fabric when dyed to a medium shade depth. The ratings are based on
standard 1SO test methods.

Table 1: Colorfastness Properties of Disperse Blue 106 on Polyester
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Fastness Property Test Method Rating
Wash Fastness (Staining) ISO 105-C06 4-5
Wash Fastness (Change in
ISO 105-C06 4-5

Color)
Light Fastness ISO 105-B02 5-6
Sublimation Fastness ISO 105-P0O1 3-4
Perspiration Fastness (Acidic

] ISO 105-E04 4-5
& Alkaline)
Rubbing Fastness (Dry & Wet)  ISO 105-X12 4-5

Experimental Protocols

Several methods are employed for the application of Disperse Blue 106 to polyester fibers.
The choice of method depends on the available equipment, desired shade depth, and
production scale. For optimal results across all methods, the dye bath should be weakly acidic,
with a pH range of 4.5 to 5.5, typically maintained using acetic acid.[5]

High-Temperature Exhaust Dyeing

This is a common and effective method for achieving excellent dye penetration and fastness
properties on polyester. It requires a high-temperature, high-pressure (HTHP) dyeing
apparatus.

Protocol:

» Fabric Preparation: Ensure the polyester fabric is thoroughly scoured to remove any
impurities, oils, or sizes.

e Dye Bath Preparation:

o Set the liquor ratio (the ratio of the weight of the goods to the volume of the dye liquor) to
1:10.

o Add a dispersing agent (1-2 g/L) to the water.
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o Adjust the pH of the bath to 4.5-5.5 with acetic acid.

o Prepare a stock dispersion of Disperse Blue 106 by pasting the required amount of dye
with a small amount of dispersing agent and cold water, then adding warm water (40-
50°C) to create a fine dispersion.

o Add the dye dispersion to the dye bath.

e Dyeing Cycle:

[e]

Introduce the polyester fabric into the dye bath at 60°C.

o

Raise the temperature to 130°C at a rate of 1.5°C per minute.[5]

[¢]

Hold the temperature at 130°C for 45-60 minutes, depending on the target shade depth.

[¢]

Cool the dye bath down to 70°C at a rate of 2°C per minute.

o After-treatment (Reduction Clearing):

o

Drain the dye bath.

[¢]

Prepare a fresh bath at 70-80°C containing:

» Sodium Hydrosulfite: 2 g/L

» Caustic Soda (Sodium Hydroxide): 2 g/L

o

Treat the dyed fabric in this solution for 15-20 minutes to remove any unfixed dye from the
fiber surface.

o

Rinse the fabric thoroughly with hot water, followed by a cold water rinse.
o Neutralization and Drying:
o Neutralize the fabric with a dilute solution of acetic acid (0.5-1.0 g/L).

o Rinse with cold water and dry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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